Cas no 2138548-06-6 (8-Butylspiro[4.5]dec-6-en-8-ol)

• Product Name: 8-Butylspiro[4.5]dec-6-en-8-ol
• CAS No: 2138548-06-6
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 6499018
• PubChem ID: 164663379
• Update Time: 2025-07-19

8-Butylspiro[4.5]dec-6-en-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138548-06-6
• EN300-1156442
• 8-butylspiro[4.5]dec-6-en-8-ol
• 8-Butylspiro[4.5]dec-6-en-8-ol

• Inchi： 1S/C14H24O/c1-2-3-8-14(15)11-9-13(10-12-14)6-4-5-7-13/h9,11,15H,2-8,10,12H2,1H3
• InChI Key： JWCTYCKJLCOXHT-UHFFFAOYSA-N
• SMILES： OC1(CCCC)C=CC2(CCCC2)CC1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 8-Butylspiro[4.5]dec-6-en-8-ol

Exploring the Unique Properties and Applications of 8-Butylspiro[4.5]dec-6-en-8-ol (CAS No. 2138548-06-6)

In the realm of organic chemistry, 8-Butylspiro[4.5]dec-6-en-8-ol (CAS No. 2138548-06-6) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its butyl group and hydroxyl functional group, has garnered attention for its potential applications in fragrance formulation, pharmaceutical intermediates, and material science. Its unique spiro[4.5]decane backbone contributes to its stability and versatility, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 8-Butylspiro[4.5]dec-6-en-8-ol involves sophisticated organic reactions, often leveraging catalytic hydrogenation or Grignard reactions to achieve the desired stereochemistry. Recent advancements in green chemistry have also explored eco-friendly pathways to produce this compound, aligning with the growing demand for sustainable chemical processes. Researchers are particularly intrigued by its potential as a chiral building block, which could pave the way for novel asymmetric synthesis methodologies.

One of the most compelling aspects of 8-Butylspiro[4.5]dec-6-en-8-ol is its role in the fragrance industry. Its woody and amber-like olfactory profile makes it a valuable ingredient in high-end perfumes and colognes. Perfumers appreciate its ability to impart longevity and depth to scent compositions, often pairing it with citrus or floral notes to create complex accords. This has led to a surge in searches for "spirocyclic fragrance compounds" and "long-lasting perfume ingredients," reflecting consumer interest in unique and enduring scents.

Beyond fragrances, 8-Butylspiro[4.5]dec-6-en-8-ol has shown promise in pharmaceutical research. Its spirocyclic framework is structurally similar to certain bioactive molecules, prompting investigations into its potential as a drug scaffold. Early studies suggest it could serve as a precursor for CNS-targeting compounds, though further research is needed to validate these claims. This aligns with the broader trend of exploring spiro compounds in drug discovery, a topic frequently queried in academic and industry forums.

In the context of material science, 8-Butylspiro[4.5]dec-6-en-8-ol has been explored for its potential to modify polymer properties. Its rigid spiro structure can enhance the thermal stability of plastics, while its hydroxyl group offers a handle for further chemical modifications. This has sparked interest in queries like "spiro additives for polymers" and "heat-resistant plastic modifiers," particularly among engineers seeking innovative solutions for high-performance materials.

The analytical characterization of 8-Butylspiro[4.5]dec-6-en-8-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's purity and structure, especially given the growing emphasis on quality control in specialty chemicals. Researchers often search for "spiro compound analysis methods" to optimize their workflows, highlighting the need for accessible technical information in this niche area.

As the scientific community continues to uncover the potential of 8-Butylspiro[4.5]dec-6-en-8-ol, its commercial availability has expanded. Suppliers now offer it in various purity grades, catering to diverse applications from research-scale experiments to industrial production. This accessibility has fueled discussions about "bulk spiro compound suppliers" and "custom synthesis services," reflecting the compound's transition from a laboratory curiosity to a practical tool for innovation.

Looking ahead, the future of 8-Butylspiro[4.5]dec-6-en-8-ol appears bright, with ongoing research exploring its catalytic applications and biodegradability profile. As sustainability becomes a paramount concern across industries, this compound's potential for eco-friendly applications may well become its most significant attribute. For now, it remains a compelling example of how structural complexity in organic chemistry can translate to real-world utility across multiple domains.